molecular formula C10H11ClO2 B8468461 Phenethyloxy-acetyl chloride

Phenethyloxy-acetyl chloride

Cat. No.: B8468461
M. Wt: 198.64 g/mol
InChI Key: PXBXTSIVRBNLSF-UHFFFAOYSA-N
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Description

Phenethyloxy-acetyl chloride is a useful research compound. Its molecular formula is C10H11ClO2 and its molecular weight is 198.64 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H11ClO2

Molecular Weight

198.64 g/mol

IUPAC Name

2-(2-phenylethoxy)acetyl chloride

InChI

InChI=1S/C10H11ClO2/c11-10(12)8-13-7-6-9-4-2-1-3-5-9/h1-5H,6-8H2

InChI Key

PXBXTSIVRBNLSF-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CCOCC(=O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Phenethyloxy-acetic acid (3.89 g, 18.9 mmol) was dissolved in a mixture of 50 ml dichloromethane and 2.6 ml DMF. Oxalyl chloride ([79-37-8], 1.76 ml, 20.8 mmol) was slowly added, and the mixture was stirred at r.t. overnight. Phenethyloxy-acetyl chloride [221019-38-1] was obtained after evaporation of the solvent, and was sufficiently pure for the next step.
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3.89 g
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50 mL
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2.6 mL
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1.76 mL
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